Cas no 95648-78-5 (Thymidine 5'-Diphosphate Trisodium Salt)

• Product Name: Thymidine 5'-Diphosphate Trisodium Salt
• CAS No: 95648-78-5
• MF: C₁₀H₁₆N₂NaO₁₁P₂
• MW: 425.178135871887
• MDL: MFCD00084748
• CID: 61791
• PubChem ID: 16218725
• Update Time: 2025-06-12

Thymidine 5'-Diphosphate Trisodium Salt Chemical and Physical Properties

Names and Identifiers

• thymidine-5'-diphosphate trisodium salt
• Thymidine 5-diphosphate trisodium salt
• 2'-Deoxythymidine-5'-diphosphate trisodium salt
• Thymidine 5'-diphosphoric acid trisodium salt
• 5'-dTDP-Na3
• AX8154047
• Thymidine 5′-(trihydrogen diphosphate), trisodium salt (9CI)
• Thymidine 5′-diphosphate trisodium salt
• 108322-12-9
• Thymidine 5'-(Trihydrogen Diphosphate) Sodium Salt
• Thymidine 5'-diphosphate sodium salt, >=90% (HPLC)
• Sodium ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl diphosphate
• Thymidine 5'-diphosphate sodium salt, >=96% (HPLC)
• Thymidine5'-diphosphoricacidtrisodiumsalt
• trisodium;[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] phosphate
• AC-32426
• Thymidine5'-(trihydrogen diphosphate), trisodium salt (9CI)
• TRISODIUM THYMIDINE 5'-DIPHOSPHATE
• 95648-78-5
• Thymidine 5'-Diphosphate Trisodium Salt

• MDL： MFCD00084748
• Inchi： 1S/C10H16N2O11P2.Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(22-8)4-21-25(19,20)23-24(16,17)18;/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,11,14,15)(H2,16,17,18);/t6-,7+,8+;/m0./s1
• InChI Key： YJIXYPUNFFOCNP-HNPMAXIBSA-N
• SMILES： O=C1NC(=O)C(C)=CN1[C@H]1C[C@H](O)[C@@H](COP(O)(=O)OP(O)(O)=O)O1.[Na]

Computed Properties

• Exact Mass: 1272.015
• Monoisotopic Mass: 1272.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 225.72000
• LogP: 0.03430
• Sensitiveness: Sensitive to heat
• Vapor Pressure: No data available

Thymidine 5'-Diphosphate Trisodium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• WGK Germany：3
• Hazard Category Code： 20/21/22-68/20/21/22
• Safety Instruction： 22-36/37
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Thymidine 5'-Diphosphate Trisodium Salt

Thymidine 5'-Diphosphate Trisodium Salt (CAS No. 95648-78-5): A Comprehensive Overview

Thymidine 5'-Diphosphate Trisodium Salt, with the chemical formula C₅H₁₁N₂Na₃O₈P₂, is a significant compound in the field of biochemistry and molecular biology. This trisodium salt form of thymidine 5'-diphosphate (TDP) is widely utilized in various research applications, including nucleic acid synthesis, enzyme studies, and pharmaceutical development. The compound's unique structural properties and biological relevance make it a cornerstone in synthetic biology and biotechnology.

The chemical structure of Thymidine 5'-Diphosphate Trisodium Salt consists of a thymidine base attached to a diphosphate group, with three sodium ions counterbalancing the negative charges. This configuration enhances its solubility in aqueous solutions, making it an ideal candidate for biochemical assays and laboratory experiments. The compound's stability under various pH conditions further underscores its versatility in research applications.

In recent years, Thymidine 5'-Diphosphate Trisodium Salt has garnered attention for its role in the synthesis of modified nucleotides. These modified nucleotides are crucial for developing novel therapeutics, particularly in the treatment of genetic disorders and viral infections. For instance, researchers have utilized TDP derivatives to create antisense oligonucleotides (ASOs) that can specifically target and inhibit pathogenic genes. This approach has shown promise in preclinical trials for conditions such as cystic fibrosis and Huntington's disease.

The compound's application in enzymatic studies is equally noteworthy. Enzymes such as DNA polymerases and RNA-dependent RNA polymerases require nucleotide triphosphates as substrates for their catalytic activities. By providing a stable and readily available source of thymidine diphosphate, Thymidine 5'-Diphosphate Trisodium Salt facilitates high-fidelity DNA replication and transcription processes. This has significant implications for gene editing technologies like CRISPR-Cas9, where precise nucleotide incorporation is essential for successful genome modification.

Advances in synthetic biology have further expanded the utility of Thymidine 5'-Diphosphate Trisodium Salt. Researchers are increasingly employing this compound to engineer synthetic pathways that produce valuable biomolecules. For example, TDP can be used to introduce modified nucleotides into metabolic pathways, enabling the synthesis of novel antibiotics or biofuels. Such innovations highlight the compound's importance in sustainable biotechnology solutions.

The pharmaceutical industry has also embraced Thymidine 5'-Diphosphate Trisodium Salt for its potential in drug development. By serving as a precursor for nucleotide analogs, this compound aids in creating drugs that can selectively target diseased cells without harming healthy tissues. Recent studies have demonstrated its role in developing antiviral agents that disrupt viral replication by inhibiting essential enzymes. These findings underscore the compound's therapeutic potential in combating emerging infectious diseases.

In conclusion, Thymidine 5'-Diphosphate Trisodium Salt (CAS No. 95648-78-5) is a multifaceted compound with broad applications in biochemistry, molecular biology, and pharmaceutical research. Its stability, solubility, and biological relevance make it an indispensable tool for scientists working on nucleic acid synthesis, enzyme mechanisms, and drug development. As research continues to evolve, the importance of this compound is likely to grow, driving further innovations in synthetic biology and therapeutic interventions.